N-[2-(1-hexahydro-1H-azepinyl)-5-(trifluoromethyl)phenyl]isonicotinamide

• Molecular Formula: C19H20F3N3O
• Molecular Weight: 363.4 g/mol
• IUPAC Name: N-[2-(azepan-1-yl)-5-(trifluoromethyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H20F3N3O/c20-19(21,22)15-5-6-17(25-11-3-1-2-4-12-25)16(13-15)24-18(26)14-7-9-23-10-8-14/h5-10,13H,1-4,11-12H2,(H,24,26)
• InChI Key: ILHSIYOTAPJWHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=C(C=C(C=C2)C(F)(F)F)NC(=O)C3=CC=NC=C3

Description

N-[2-(1-hexahydro-1H-azepinyl)-5-(trifluoromethyl)phenyl]isonicotinamide is a useful research compound. Its molecular formula is C19H20F3N3O and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isonicotinoyl chloride hydrochloride (704 mg, 3.95 mmol, commercially available product) and triethylamine (823 μl, 5.94 mmol) were sequentially added at 0° C. to a dichloromethane (6 ml) solution of 1-[2-amino-4-(trifluoromethyl)phenyl]-hexahydro-1H-azepine (512 mg, 1.98 mmol), obtained as described in Referential Example 4-2. The resulting mixture was stirred for one and a half hours. Water was added to the mixture, and the resulting mixture was extracted three times with dichloromethane. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (30 g, hexane/ethyl acetate=2/1). Thus, N-[2-(1-hexahydro-1H-azepinyl)-5-(trifluoromethyl)phenyl]isonicotinamide (GIF-0618) (697 mg, 97.0%) was yielded as a colorless solid.